Cas no 1240571-25-8 (3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole
• CAS No: 1240571-25-8
• MF: C₉H₁₃Br₂N₃
• MW: 323.027620077133
• MDL: MFCD16811157
• CID: 4690309
• Update Time: 2025-08-05

3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

• MDL： MFCD16811157
• Inchi： 1S/C9H13Br2N3/c10-8-12-9(11)14(13-8)6-7-4-2-1-3-5-7/h7H,1-6H2
• InChI Key： WNUMITLTDBSELP-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1CCCCC1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• Topological Polar Surface Area: 30.7

Additional information on 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole

3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole: A Comprehensive Overview

3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole, identified by the CAS registry number 1240571-25-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and potential applications in various industries. The molecule's structure is characterized by a triazole ring substituted with bromine atoms at positions 3 and 5 and a cyclohexylmethyl group at position 1. These substituents contribute to the compound's stability, reactivity, and functional versatility.

The synthesis of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole involves a multi-step process that typically begins with the preparation of the triazole core. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to construct this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the ongoing efforts to optimize synthetic pathways for complex molecules like this one.

One of the most notable aspects of 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole is its potential application in materials science. The compound's bromine substituents make it a promising candidate for use in flame-retardant materials. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance their fire-resistant properties without compromising mechanical integrity. This finding aligns with the growing demand for safer and more sustainable materials in industries such as aerospace and construction.

In addition to its material science applications, 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole has shown potential in pharmacology. The triazole ring is a common structural motif in many bioactive compounds due to its ability to interact with biological targets such as enzymes and receptors. Researchers have investigated the compound's ability to modulate enzyme activity in vitro, suggesting its potential as a lead molecule for drug development.

The environmental impact of CAS No. 1240571-25-8 is another area of active research. As industries increasingly prioritize sustainability, understanding the fate and toxicity of chemicals like this one becomes crucial. Recent studies have focused on assessing its biodegradability under various environmental conditions. Preliminary results indicate that the compound exhibits moderate biodegradation rates under aerobic conditions but may persist in anaerobic environments.

In conclusion, 3,5-Dibromo-1-(cyclohexylmethyl)-1H-1,2,4-triazole, or CAS No. 1240571-25-8, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable asset in both academic research and industrial development. As advancements in synthetic methods and material science continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations.